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Compound of Interest

Compound Name: p-Nitrophenyl laurate

Cat. No.: B1198060

The proper disposal of p-Nitrophenyl laurate is a critical aspect of laboratory safety and
environmental responsibility. For researchers, scientists, and drug development professionals,
adherence to established protocols is paramount to mitigate risks and ensure compliance with
regulatory standards. This guide provides a comprehensive, step-by-step approach to the safe
handling and disposal of p-Nitrophenyl laurate.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is essential to handle p-Nitrophenyl laurate with
the appropriate personal protective equipment (PPE). This includes chemical-resistant gloves,
safety goggles, and a laboratory coat. All handling should be conducted in a well-ventilated
area, preferably within a fume hood, to prevent the inhalation of any dust or aerosols.[1][2] In
the event of skin contact, the affected area should be washed thoroughly with soap and water.
[1] If the substance comes into contact with the eyes, they should be flushed with water as a
precaution.[1]

Quantitative Data for Disposal Considerations

While specific quantitative limits for disposal may vary based on local regulations, the following
table summarizes key information pertinent to the safe handling and disposal of p-Nitrophenyl
laurate.
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Property Value/iInformation Source

4-Nitrophenyl laurate, p-
Synonyms ] [1][3]
nitrophenyl dodecanoate

CAS Number 1956-11-2 [1][4]

Molecular Formula C18H27NO4 [11[3]
Solid (dust formation should be

Appearance _ [1]
avoided)

] Collection in sealed containers
Disposal Method , , [1][2]
for professional disposal

Not classified as a PBT

(Persistent, Bioaccumulative,

and Toxic) or vPvB (very
Environmental Fate Persistent and very [1114]

Bioaccumulative) substance.

However, it should not be

released into the environment.

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of p-Nitrophenyl laurate waste involves
segregation, secure containment, and transfer to a licensed waste disposal service. Direct
chemical treatment or neutralization by laboratory personnel is not advised without specific,
validated protocols.

1. Waste Segregation and Collection:

e Solid Waste: Collect solid p-Nitrophenyl laurate, including contaminated items such as
weighing paper, pipette tips, and gloves, in a dedicated, leak-proof, and clearly labeled
hazardous waste container.

o Liquid Waste: If p-Nitrophenyl laurate is in a solution, collect it in a separate, compatible,
and clearly labeled container for liquid chemical waste. Do not mix with other waste streams
unless explicitly permitted by your institution's safety protocols.
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» Contaminated Labware: Reusable labware that has come into contact with p-Nitrophenyl
laurate should be decontaminated according to standard laboratory procedures before
washing. Disposable labware should be placed in the solid waste container.

2. Container Management:
» Keep the waste container securely closed when not in use.[1]

o Ensure the container is accurately labeled with "p-Nitrophenyl laurate" and any other
required hazard information as per your institution's and local regulations.

3. Storage:

» Store the waste container in a designated, secure area for chemical waste, away from
incompatible materials. This area should be well-ventilated.

4. Professional Disposal:

o Arrange for the collection and disposal of the p-Nitrophenyl laurate waste through a
licensed and approved professional waste disposal company.[1][2] These companies are
equipped to handle and dispose of chemical waste in an environmentally responsible and
compliant manner.

e Do not pour p-Nitrophenyl laurate or its solutions down the drain.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of p-Nitrophenyl laurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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